5,7-dichloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
Overview
Description
5,7-dichloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is a useful research compound. Its molecular formula is C8H3Cl2NO3 and its molecular weight is 232. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,7-dichloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione involves the condensation of 2,4-dichlorophenol with phthalic anhydride followed by cyclization to form the benzoxazine ring. The resulting compound is then oxidized to form the final product.", "Starting Materials": [ "2,4-dichlorophenol", "Phthalic anhydride", "Sodium hydroxide", "Acetic anhydride", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2,4-dichlorophenol (1.0 eq) and phthalic anhydride (1.1 eq) in a mixture of acetic anhydride and glacial acetic acid.", "Step 2: Add sodium hydroxide (2.0 eq) to the reaction mixture and heat to reflux for 4 hours.", "Step 3: Cool the reaction mixture and filter the resulting solid.", "Step 4: Dissolve the solid in a mixture of ethanol and water and heat to reflux for 2 hours.", "Step 5: Cool the reaction mixture and filter the resulting solid.", "Step 6: Dissolve the solid in a mixture of acetic acid and acetic anhydride and add hydrogen peroxide (1.5 eq).", "Step 7: Heat the reaction mixture to reflux for 2 hours.", "Step 8: Cool the reaction mixture and filter the resulting solid.", "Step 9: Recrystallize the solid from a mixture of ethanol and water to obtain 5,7-dichloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione." ] } | |
CAS No. |
112734-23-3 |
Molecular Formula |
C8H3Cl2NO3 |
Molecular Weight |
232 |
Purity |
95 |
Origin of Product |
United States |
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